N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C19H20N2O5/c1-11-7-15(12(2)25-11)19(22)20-10-14-9-17(26-21-14)13-5-6-16(23-3)18(8-13)24-4/h5-9H,10H2,1-4H3,(H,20,22)
• InChI Key: SROODKZRBCDGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=NOC(=C2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

The compound “N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The molecule also contains a furan ring, which is a five-membered ring with four carbon atoms and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoxazole and furan rings would likely contribute to the compound’s stability and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds related to "N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide" involves complex chemical reactions aimed at creating novel structures with potential therapeutic benefits. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone, showcases the intricate processes involved in producing compounds with anti-inflammatory and analgesic properties. These compounds have been designed to target specific biological pathways, demonstrating the potential for therapeutic applications (Abu‐Hashem et al., 2020).

Potential Therapeutic Applications

Research into compounds structurally related or similar to "N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,5-dimethylfuran-3-carboxamide" has highlighted their potential in various therapeutic applications. For example, the investigation of carboxamide derivatives of benzo[b][1,6]naphthyridines for their cytotoxic activity suggests the relevance of such compounds in cancer research. These studies indicate a promising direction for developing new treatments for diseases like leukemia and potentially other types of cancer, emphasizing the importance of structural modification in enhancing therapeutic efficacy (Deady et al., 2003).

Antimicrobial and Antioxidant Activities

The compound's structural analogs have also been studied for their antimicrobial and antioxidant activities. This area of research is crucial for discovering new agents that can combat microbial resistance and oxidative stress-related conditions. The investigation into the synthesis, crystal structure, and Hirshfeld surface analysis of similar compounds provides insights into the molecular interactions responsible for their biological activities. Understanding these interactions helps in designing more effective antimicrobial and antioxidant agents, contributing to the broader field of drug discovery and development (Prabhuswamy et al., 2016).

Mechanism of Action

Target of Action

This compound is a subject of ongoing research and its unique structure allows for exploration in drug discovery, organic synthesis, and medicinal chemistry.

Mode of Action

It is believed that the compound interacts with its targets in a way that could lead to promising breakthroughs in various fields.

Biochemical Pathways

The compound’s unique structure and properties make it valuable for studying various biological processes.

Result of Action

The molecular and cellular effects of the compound’s action are currently under investigation . Its unique structure offers potential for medicinal applications, such as drug development and disease treatment.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Future Directions

The future research directions for this compound could include further investigation into its synthesis, properties, and potential applications. Compounds with isoxazole rings are of interest in medicinal chemistry, so this compound could potentially have therapeutic applications.